N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide, also known as DPM-PEP, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a number of unique properties that make it an attractive target for further investigation.
Mechanism of Action
The mechanism of action of N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide is not fully understood, but it is believed to act through the modulation of certain receptors in the central nervous system and immune system. This compound has been found to have a high affinity for certain types of receptors, which may explain its unique properties.
Biochemical and Physiological Effects:
N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide has been found to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of immune cell activity. This compound has also been found to have anti-inflammatory properties, which may make it useful in the treatment of certain types of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide in lab experiments is its unique properties, which make it an attractive target for further investigation. However, there are also some limitations to using this compound, including its relatively high cost and the need for specialized equipment and expertise to work with it safely.
Future Directions
There are a number of future directions for research on N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide, including further studies on its mechanism of action and potential therapeutic uses. Other areas of research could include investigating the use of this compound in combination with other drugs or as a tool for studying the central nervous system and immune system in more detail. Overall, N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide has the potential to be a valuable tool for scientific research and may have important implications for the development of new therapies for a variety of diseases.
Synthesis Methods
The synthesis of N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide involves the reaction of diphenylmethyl chloride with 1-[2-(4-morpholinyl)ethyl]-piperidine-3,6-dione in the presence of a base. The resulting product is then purified through a series of recrystallization steps to yield the final compound.
Scientific Research Applications
N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide has been used in a number of scientific research applications, including studies on the central nervous system and the immune system. This compound has been found to have a number of potential therapeutic uses, including as a treatment for neurological disorders and as an immunomodulator.
properties
IUPAC Name |
N-benzhydryl-1-(2-morpholin-4-ylethyl)-6-oxopiperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H31N3O3/c29-23-12-11-22(19-28(23)14-13-27-15-17-31-18-16-27)25(30)26-24(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-10,22,24H,11-19H2,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQFSXFIEGGEZIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(CC1C(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3)CCN4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H31N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.